Diethenylbis[4-(trifluoromethyl)phenyl]silane

• CAS No.: 920743-67-5
• Molecular Formula: C18H14F6Si
• Molecular Weight: 372.4 g/mol
• IUPAC Name: bis(ethenyl)-bis[4-(trifluoromethyl)phenyl]silane
• InChI: InChI=1S/C18H14F6Si/c1-3-25(4-2,15-9-5-13(6-10-15)17(19,20)21)16-11-7-14(8-12-16)18(22,23)24/h3-12H,1-2H2
• InChI Key: DBVZPDZLKXTILK-UHFFFAOYSA-N
• Canonical SMILES: C=C[Si](C=C)(C1=CC=C(C=C1)C(F)(F)F)C2=CC=C(C=C2)C(F)(F)F

Description

Diethenylbis[4-(trifluoromethyl)phenyl]silane is an organosilicon compound characterized by the presence of two vinyl groups and two trifluoromethyl-substituted phenyl groups attached to a silicon atom. This compound is of interest due to its unique chemical properties, which are influenced by the trifluoromethyl groups and the silicon atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of diethenylbis[4-(trifluoromethyl)phenyl]silane typically involves the reaction of vinyl-substituted silanes with trifluoromethyl-substituted phenyl groups. One common method is the hydrosilylation reaction, where a vinylsilane reacts with a trifluoromethyl-substituted phenylsilane in the presence of a platinum catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale hydrosilylation processes using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and purity of the final product. The use of advanced catalysts and optimized reaction parameters further enhances the efficiency of the industrial synthesis.

Chemical Reactions Analysis

Types of Reactions

Diethenylbis[4-(trifluoromethyl)phenyl]silane undergoes various chemical reactions, including:

Oxidation: The vinyl groups can be oxidized to form epoxides or other oxygen-containing functional groups.

Reduction: The compound can be reduced to form silanes with different oxidation states.

Substitution: The trifluoromethyl groups can participate in nucleophilic substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include peroxides and oxygen in the presence of catalysts.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can react with the trifluoromethyl groups under mild conditions.

Major Products Formed

The major products formed from these reactions include epoxides, reduced silanes, and substituted phenylsilane derivatives. These products have diverse applications in materials science and organic synthesis.

Scientific Research Applications

Diethenylbis[4-(trifluoromethyl)phenyl]silane has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of advanced organosilicon compounds and polymers with unique properties.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug delivery systems and as a component in medical devices.

Industry: It is utilized in the production of high-performance materials, such as coatings and adhesives, due to its thermal stability and chemical resistance.

Mechanism of Action

The mechanism of action of diethenylbis[4-(trifluoromethyl)phenyl]silane involves its interaction with various molecular targets. The trifluoromethyl groups enhance the compound’s electron-withdrawing properties, influencing its reactivity and interactions with other molecules. The silicon atom provides a unique framework that can stabilize reactive intermediates, facilitating various chemical transformations.

Comparison with Similar Compounds

Similar Compounds

• Triethoxy[4-(trifluoromethyl)phenyl]silane
• Trifluoromethyl phenyl silane
• 4-(trifluoromethyl)phenylsilane

Uniqueness

Diethenylbis[4-(trifluoromethyl)phenyl]silane is unique due to the presence of both vinyl and trifluoromethyl groups, which impart distinct chemical properties. The combination of these functional groups allows for versatile reactivity and the formation of complex structures not easily achievable with other similar compounds.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds